7-Methyl-2-(phenylsulfonyl)quinoline-3-carbaldehyde
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Overview
Description
7-Methyl-2-(phenylsulfonyl)quinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H13NO3S and its molecular weight is 311.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Efficient Synthesis Techniques : An efficient synthesis method for related quinoline derivatives was developed, illustrating the compound's potential for varied chemical synthesis applications (Gribble, Jiang, & Liu, 2002).
Structural Variations and Stability : Research into the synthesis, structure, and chemical stability of quinoline-3-carbaldehyde hydrazones provides insights into the diverse structural possibilities of this compound (Korcz, Sa̧czewski, Bednarski, & Kornicka, 2018).
Medicinal and Biological Applications
Cytotoxic Properties : Investigations into the cytotoxic properties of quinoline-3-carbaldehyde derivatives, particularly against various human tumor cell lines, show its potential for development as an anticancer agent (Korcz, Sa̧czewski, Bednarski, & Kornicka, 2018).
Antimicrobial and Antimalarial Agents : The design and synthesis of quinoline-based derivatives demonstrate their use as antimicrobial and antimalarial agents (Parthasaradhi, Suresh, Ranjithkumar, & Savithajyostna, 2015).
Growth Promoting Effects on Plants : Some quinolinyl derivatives show promising results in promoting plant growth, expanding its application in agriculture (Hassan, Alzandi, & Hassan, 2020).
Material Science and Chemistry
Electrochemical Properties : Studies on electrochemical and spectroscopic characterization of quinolinecarbaldehydes, including their Schiff base derivatives, reveal their potential in materials science (Wantulok, Szala, Quinto, Nycz, Giannarelli, Sokolová, Książek, & Kusz, 2020).
Corrosion Inhibition : Research on the inhibition behavior of novel quinoline derivatives in the context of mild steel corrosion in hydrochloric acid solution shows their applicability in industrial corrosion prevention (Lgaz, Salghi, Bhat, Chaouiki, Shubhalaxmi, & Jodeh, 2017).
Mechanism of Action
Future Directions
Quinoline and its functionalized derivatives have tremendous benefits in medicinal chemistry research and other valuable areas of human endeavour . The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development . This opens a new window of opportunity for medicinal chemists to access more biomolecular quinolines for future drug development .
Properties
IUPAC Name |
2-(benzenesulfonyl)-7-methylquinoline-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3S/c1-12-7-8-13-10-14(11-19)17(18-16(13)9-12)22(20,21)15-5-3-2-4-6-15/h2-11H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRHHVDFPDCKNNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(C=C2C=C1)C=O)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.